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Abstract

Acid Black 172, a pre-metallized 1:2 chromium complex azo dye, is a cornerstone in the
coloration of protein and polyamide fibers such as wool, silk, and nylon. Its enduring popularity
stems from its excellent fastness properties and deep black shade. This technical guide
provides a comprehensive examination of the core mechanism of action of Acid Black 172 in
dyeing processes. It delves into the physicochemical principles governing the dye-fiber
interaction, including the roles of pH, temperature, and electrolytes. Furthermore, this
document summarizes key quantitative data related to its dyeing kinetics and thermodynamics,
presents detailed experimental protocols for mechanism analysis, and offers visual
representations of the underlying processes to facilitate a deeper understanding for
researchers and professionals in textile chemistry and material science.

Introduction

Acid Black 172, identified by the Colour Index number 15711:1 and CAS number 57693-14-8,
is a highly significant anionic dye in the textile industry.[1] Its molecular structure features a 1:2
chromium complex with azo linkages, contributing to its high stability and fastness to light and
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wet treatments. The dyeing of protein and polyamide fibers with acid dyes like Acid Black 172 is
a complex process governed by a combination of electrostatic interactions, van der Waals
forces, and hydrogen bonding. A thorough understanding of its mechanism of action is
paramount for optimizing dyeing processes, ensuring color consistency, and developing more
sustainable and efficient dyeing technologies.

Chemical Structure and Properties of Acid Black 172:

Molecular Formula: CaoH20CrNeNaz014S2[2][3]

Molecular Weight: 993.71 g/mol [2][3]

Amax: 572 nm[2][3]

Description: A dark brown powder that is soluble in water.[1]

Core Mechanism of Action in Dyeing

The application of Acid Black 172 to fibers like wool, silk, and nylon is fundamentally an
adsorption process that occurs from an aqueous solution. The mechanism can be dissected
into three key stages:

o Adsorption: The dye molecules migrate from the dyebath to the surface of the fiber.

 Diffusion: The adsorbed dye molecules penetrate the amorphous regions of the fiber
structure.

o Fixation: The dye molecules form stable bonds with the functional groups within the fiber.

The primary driving force for this process is the electrostatic attraction between the anionic
sulfonate groups (-SOs™) of the Acid Black 172 dye and the cationic amino groups (-NHs*) of
the fiber.

The Critical Role of pH

The pH of the dyebath is the most critical parameter in the acid dyeing process. In an acidic
medium, the amino groups (-NHz) present in the protein (wool, silk) and polyamide (nylon)
fibers are protonated, creating positively charged sites (-NHs™).
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Fiber-H20 + H* =& Fiber-NHs+

These cationic sites serve as the primary points of attachment for the anionic dye molecules. A
lower pH (more acidic) leads to a higher number of protonated amino groups, thereby
increasing the affinity of the fiber for the acid dye. This results in a higher rate of dye uptake
and exhaustion from the dyebath. The optimal pH for dyeing with pre-metallized acid dyes like
Acid Black 172 is typically in the weakly acidic to neutral range (pH 4.5-7), which provides a
balance between good exhaustion and minimizing fiber damage.

Influence of Temperature

Temperature plays a multifaceted role in the dyeing mechanism:

 Increased Kinetic Energy: As the temperature rises, the kinetic energy of the dye molecules
increases, leading to a higher rate of diffusion from the dyebath to the fiber surface and
within the fiber structure.

o Fiber Swelling: Elevated temperatures cause the amorphous regions of the fibers to swell,
facilitating the penetration of the large dye molecules.

» Overcoming Repulsive Forces: Temperature helps to overcome the initial electrostatic
repulsion between the dye anions and the negatively charged fiber surface (due to carboxyl
groups) at higher pH values.

Dyeing is typically carried out at temperatures near the boil (95-100°C) to ensure efficient
diffusion and leveling of the dye within the fiber.

The Function of Electrolytes and Leveling Agents

Electrolytes, such as sodium sulfate (Naz=S0Oa4), are often added to the dyebath. They act as
retarding agents by competing with the dye anions for the cationic sites on the fiber, leading to
a more gradual and uniform (level) dyeing.

Leveling agents are surfactants that can form complexes with the dye molecules or adsorb
onto the fiber surface. This temporarily slows down the initial rapid uptake of the dye, promoting
even color distribution. For pre-metallized dyes like Acid Black 172, non-ionic or amphoteric
leveling agents are often employed.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data on Dyeing Performance

The dyeing behavior of Acid Black 172 can be quantified through kinetic and thermodynamic
studies. While specific data for Acid Black 172 on textile fibers is not extensively published, the
following tables present data from a study on the adsorption of Acid Black 172 on
hydroxyapatite, which can provide insights into its general adsorption behavior, alongside
typical thermodynamic parameters observed for other acid dyes on wool.

Dyeing Kinetics

The adsorption of Acid Black 172 has been reported to follow a pseudo-second-order kinetic
model. This model suggests that the rate-limiting step is chemisorption, involving valence
forces through the sharing or exchange of electrons between the adsorbent and adsorbate.

Kinetic Model Parameters Value Reference

Pseudo-second-order  Rate constant (kz) Varies with conditions [2]

Dyeing Thermodynamics and Adsorption Isotherms

Thermodynamic studies provide insights into the spontaneity and nature of the dyeing process.
The adsorption of Acid Black 172 has been described as a spontaneous and endothermic
process.[2] Adsorption isotherms, such as the Langmuir and Freundlich models, are used to
describe the equilibrium distribution of the dye between the fiber and the dyebath.

The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a
finite number of identical sites. The Freundlich isotherm is an empirical model that describes
multilayer adsorption on a heterogeneous surface.

Table 1: Langmuir and Freundlich Isotherm Constants for Acid Black 172 Adsorption on
Uncalcined Hydroxyapatite
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Temperature Langmuir Freundlich
(°C) Constants Constants

Kf ((mg/g)
gm (mg/g) KL (L/mg) (Lmg)i/)
20 142.86 0.038 21.18 2.18
40 166.67 0.042 25.46 2.25
60 200.00 0.049 31.75 2.34
Data adapted

from a study on
hydroxyapatite
and may not be
directly
representative of

textile dyeing.[4]

Table 2: Typical Thermodynamic Parameters for Acid Dyeing of Wool
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Thermodynamic Typical Value L
Symbol Significance
Parameter Range

Negative value
Gibbs Free Energy AG® -5 to -25 kJ/mol indicates a

spontaneous process

Positive value
Enthalpy Change AH° +10 to +50 kJ/mol indicates an

endothermic process

Positive value

indicates increased
Entropy Change AS° +50 to +150 J/mol-K

randomness at the

solid-liquid interface

These are general
values for acid dyes
on wool and not
specific to Acid Black
172.[4][5]

Experimental Protocols

The following protocols outline the methodologies for investigating the dyeing mechanism of
Acid Black 172.

Protocol for Determining Dyeing Kinetics and
Exhaustion Rate

Objective: To measure the rate of dye uptake by the fiber over time.
Materials and Equipment:

e Scoured wool, silk, or nylon fabric/yarn

o Acid Black 172 dye

» Acetic acid or formic acid (for pH adjustment)
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Sodium sulfate (electrolyte)

Laboratory-scale dyeing machine (e.g., shaking water bath, glycerin bath)
UV-Vis Spectrophotometer

pH meter

Analytical balance

Volumetric flasks and pipettes

Procedure:

Prepare a standard stock solution of Acid Black 172 (e.g., 1 g/L) in deionized water.

Create a calibration curve by preparing a series of standard solutions of known
concentrations from the stock solution. Measure the absorbance of each standard at the
Amax of Acid Black 172 (572 nm) using the UV-Vis spectrophotometer. Plot absorbance
versus concentration.

Prepare the dyebath in the dyeing vessel with a specific liquor ratio (e.g., 40:1). The dyebath
should contain a known concentration of Acid Black 172, electrolyte (e.g., 5 g/L sodium
sulfate), and be adjusted to the desired pH (e.g., pH 5) with acid.

Introduce a pre-weighed, wetted fiber sample into the dyebath at a starting temperature of
approximately 40°C.

Start the dyeing process and begin sampling the dyebath at regular intervals (e.g., 5, 10, 20,
30, 45, 60, 90, 120 minutes).

Increase the temperature of the dyebath to the desired dyeing temperature (e.g., 98°C) at a
controlled rate (e.g., 2°C/minute).

Measure the absorbance of each dyebath sample at 572 nm.

Calculate the concentration of the dye in the dyebath at each time point using the calibration
curve.
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Calculate the percentage exhaustion (%E) at each time point using the following formula:
%E =[(Co - Ct) / Co] x 100 where Co is the initial dye concentration and C: is the dye
concentration at time t.

Plot %E versus time to obtain the dyeing rate curve.

Protocol for Determining Adsorption Isotherms and
Thermodynamic Parameters

Objective: To determine the equilibrium relationship between the dye in the fiber and the dye in

the bath at different temperatures and to calculate thermodynamic parameters.

Procedure:

Follow steps 1-3 from the kinetic study protocol.

Perform a series of dyeings at different initial dye concentrations at a constant temperature
(e.g., 80°C, 90°C, 100°C).

Allow the dyeing to proceed for a sufficient time to ensure equilibrium is reached (determined
from kinetic studies, e.g., 120 minutes).

At equilibrium, measure the final concentration of the dye in the dyebath (Ce).

Calculate the amount of dye adsorbed per unit mass of fiber (qe) at equilibrium using the
formula: ge = [(Co - Ce) * V] / W where V is the volume of the dyebath and W is the mass of
the fiber.

Plot ge versus Ce to obtain the adsorption isotherm.

Linearize the Langmuir and Freundlich isotherm equations to determine the isotherm
constants from the plots.

Calculate the thermodynamic parameters (AG®, AH®, AS°) using the van't Hoff equation by
plotting In(Kc) versus 1/T, where Kc is the equilibrium constant derived from the isotherm
data.
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Protocol for FTIR Spectroscopic Analysis

Objective: To identify the functional groups involved in the dye-fiber interaction.
Materials and Equipment:
e Undyed and Acid Black 172-dyed fiber samples

o Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)

accessory
Procedure:
e Thoroughly rinse and dry the dyed and undyed fiber samples.
e Obtain the FTIR-ATR spectrum of the undyed fiber as a baseline.
e Obtain the FTIR-ATR spectrum of the dyed fiber.

o Compare the two spectra. Look for shifts in the characteristic peaks of the fiber's functional
groups (e.g., -NH, -C=0 of amide groups) and the appearance of new peaks corresponding
to the dye's functional groups (e.g., -SOsH, aromatic rings). This comparison can provide
evidence of the interactions between the dye and the fiber.

Visualizing the Dyeing Mechanism and Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and
processes involved in the dyeing of fibers with Acid Black 172.
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Caption: Core interactions in the Acid Black 172 dyeing process.
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Caption: Experimental workflow for analyzing the dyeing mechanism.
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Conclusion

The dyeing of protein and polyamide fibers with Acid Black 172 is a well-established yet
complex process. The core mechanism hinges on the controlled protonation of amino groups
within the fiber under acidic conditions, which facilitates the electrostatic attraction and
subsequent binding of the anionic dye molecules. Parameters such as pH, temperature, and
the use of auxiliaries like electrolytes and leveling agents are crucial for achieving a successful,
level, and fast dyeing. The kinetic and thermodynamic data, although not extensively available
specifically for Acid Black 172 on textiles, generally point towards a spontaneous, endothermic,
and chemisorption-driven process. The experimental protocols provided herein offer a robust
framework for researchers to further investigate and optimize the application of this important
dye, contributing to advancements in textile coloration technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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